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Compound of Interest

Compound Name: Propane-1,2,3-triyl tripalmitate-d27

Cat. No.: B12315864

This technical guide provides comprehensive information on Propane-1,2,3-triyl tripalmitate-
d27 for researchers, scientists, and drug development professionals. The document covers its
chemical identity, structure, and applications in metabolic research, including detailed
experimental protocols.

Chemical Identity and Structure

Propane-1,2,3-triyl tripalmitate, also known as tripalmitin or glyceryl tripalmitate, is a triglyceride
derived from three units of palmitic acid. The deuterated form, Propane-1,2,3-triyl
tripalmitate-d27, is a stable isotope-labeled version of this molecule, which is invaluable for
metabolic research as a tracer.

1.1. CAS Number

A specific CAS (Chemical Abstracts Service) registry number for Propane-1,2,3-triyl
tripalmitate-d27 is not readily available in public databases. In such cases, it is common
practice to reference the CAS number of the parent, non-labeled compound, which is 555-44-2.
[1][2][3][4][5] For reference, other deuterated versions have assigned CAS numbers, such as
Propane-1,2,3-triyl tripalmitate-d93, which has the CAS number 241157-04-0.[6]

1.2. Chemical Structure

The structure of Propane-1,2,3-triyl tripalmitate consists of a glycerol backbone esterified with
three palmitic acid molecules. In the "-d27" isotopologue, 27 hydrogen atoms on the three
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palmitoyl chains are replaced with deuterium atoms. The exact location of the deuterium atoms
can vary depending on the synthesis method, but they are typically distributed along the fatty
acid chains.

1.3. Physicochemical Properties

The physicochemical properties of the deuterated compound are expected to be very similar to
the non-deuterated form.

Property Value

Molecular Formula (non-deuterated) C51H9806[1][2][3]
Molecular Weight (non-deuterated) 807.32 g/mol [3]
Appearance White to off-white solid[7]

Solubilit Insoluble in water; soluble in ethanol, benzene,
olubility
and chloroform.[2]

Applications in Metabolic Research

Stable isotope-labeled lipids, such as Propane-1,2,3-triyl tripalmitate-d27, are powerful tools
for studying lipid metabolism. They are used as tracers in studies of:

De novo lipogenesis: Quantifying the synthesis of new fatty acids and triglycerides.[8]

o Lipid turnover: Measuring the rates of synthesis and breakdown of triglycerides in various
tissues.

« Fatty acid metabolism: Tracing the metabolic fate of fatty acids, including their oxidation and
incorporation into complex lipids.

o Pharmacokinetic studies: Investigating the absorption, distribution, metabolism, and
excretion (ADME) of lipid-based drug delivery systems.

Experimental Protocols
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The following is a generalized protocol for an in vivo study of triglyceride turnover using a

deuterated tracer like Propane-1,2,3-triyl tripalmitate-d27. This protocol is based on

established methods for studying lipid kinetics using stable isotopes.[8][9][10]

3.1. Materials

Propane-1,2,3-triyl tripalmitate-d27

Vehicle for administration (e.g., corn oil)

Animal model (e.g., mice or rats)

Blood collection supplies (e.g., capillaries, tubes with anticoagulant)
Lipid extraction solvents (e.g., chloroform, methanol)

Internal standards for mass spectrometry

Mass spectrometer (e.g., GC-MS or LC-MS)

3.2. Methodology

Tracer Administration: The deuterated triglyceride is administered to the study animals,
typically orally or via injection. The dosage and route of administration will depend on the
specific research question.

Sample Collection: Blood samples are collected at various time points after tracer
administration to monitor the appearance and disappearance of the labeled lipid in the
plasma.

Lipid Extraction: Lipids are extracted from the plasma samples using a standard method,
such as the Bligh-Dyer or Folch extraction.

Sample Preparation: The extracted lipids are then prepared for mass spectrometry analysis.
This may involve derivatization to improve chromatographic separation and ionization
efficiency.
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e Mass Spectrometry Analysis: The isotopic enrichment of the triglyceride is measured by gas
chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry
(LC-MS). This allows for the differentiation and quantification of the labeled and unlabeled
triglyceride molecules.

o Data Analysis: The data from the mass spectrometer is used to calculate kinetic parameters,
such as the fractional synthesis rate and clearance rate of the triglyceride.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for a metabolic study using a deuterated
lipid tracer.
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Workflow for In Vivo Lipid Metabolism Study Using a Deuterated Tracer
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Caption: Experimental workflow for tracing lipid metabolism in vivo.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide to Propane-1,2,3-triyl
tripalmitate-d27]. BenchChem, [2025]. [Online PDF]. Available at:
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number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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